Cas no 2308434-85-5 (2-chloro-N-{2H,3H-imidazo2,1-b1,3thiazol-6-ylmethyl}pyridine-4-carboxamide)

• Product Name: 2-chloro-N-{2H,3H-imidazo2,1-b1,3thiazol-6-ylmethyl}pyridine-4-carboxamide
• CAS No: 2308434-85-5
• MF: C₁₂H₁₁ClN₄OS
• MW: 294.759939432144
• CID: 6541752
• PubChem ID: 154755073
• Update Time: 2025-07-21

2-chloro-N-{2H,3H-imidazo2,1-b1,3thiazol-6-ylmethyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2H,3H-imidazo2,1-b1,3thiazol-6-ylmethyl}pyridine-4-carboxamide
• EN300-26612678
• 2308434-85-5
• 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide
• Z1915912664

• Inchi： 1S/C12H11ClN4OS/c13-10-5-8(1-2-14-10)11(18)15-6-9-7-17-3-4-19-12(17)16-9/h1-2,5,7H,3-4,6H2,(H,15,18)
• InChI Key： LGHLEFFQABZXJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCC1=CN2C(=N1)SCC2)=O

Computed Properties

• Exact Mass: 294.0342099g/mol
• Monoisotopic Mass: 294.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-chloro-N-{2H,3H-imidazo2,1-b1,3thiazol-6-ylmethyl}pyridine-4-carboxamide

Introduction to 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide (CAS No. 2308434-85-5)

2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide (CAS No. 2308434-85-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further research and development in drug discovery.

The chemical structure of this compound is characterized by the presence of multiple heterocyclic rings, including an imidazole ring and a thiazole ring, which are connected through a methylene bridge. The pyridine moiety and the chloro substituent further enhance its structural complexity and potential pharmacological properties. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in diverse ways.

One of the most intriguing aspects of 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide is its potential as an antimicrobial agent. Recent studies have demonstrated that imidazole and thiazole derivatives often possess broad-spectrum antimicrobial activity. The presence of the chloro substituent in the pyridine ring may enhance its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. This makes the compound particularly interesting for developing novel treatments against resistant bacterial strains.

In addition to its antimicrobial properties, preliminary research suggests that this compound may also exhibit anti-inflammatory and anticancer activities. The imidazo[2,1-b][1,3]thiazole scaffold is known to interact with various biological targets, including enzymes and receptors involved in inflammation and cancer progression. For instance, studies have shown that certain imidazole derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins—a key mediator of inflammation.

The pyridine carboxamide moiety in the molecular structure of 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide adds another layer of complexity and functionality. Carboxamides are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This feature makes the compound a valuable scaffold for designing molecules with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets associated with inflammatory diseases and cancer. These findings align well with experimental data obtained from in vitro assays, further validating its potential as a therapeutic agent.

The synthesis of 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and amidation. Advanced synthetic techniques like transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

From a pharmaceutical development perspective, one of the critical challenges is determining the optimal dosage and formulation for therapeutic use. Preclinical studies are essential to assess the safety profile and pharmacokinetic behavior of this compound. Animal models have been utilized to evaluate its efficacy in reducing inflammation and inhibiting tumor growth. These studies provide valuable insights into how 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide interacts with biological systems at different doses.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in neurological disorders, where imidazole derivatives have shown promise in modulating neurotransmitter activity. Additionally, its structural features make it a suitable candidate for developing antiviral agents, particularly against RNA viruses that rely on similar scaffolds for their replication cycle.

In conclusion, 2-chloro-N-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethyl}pyridine-4-carboxamide (CAS No. 2308434-85-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and demonstrated biological activities make it an attractive target for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.